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Compound of Interest

Compound Name: GSK805

Cat. No.: B15606167 Get Quote

Welcome to the technical support center for GSK805. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on optimizing

the concentration of GSK805 for your in vitro assays. Here you will find troubleshooting guides

and frequently asked questions (FAQs) to address common issues and ensure the reliability

and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of GSK805?

A1: GSK805 is an orally active and CNS penetrant RORγt (Retinoic acid receptor-related

orphan receptor gamma t) inhibitor. RORγt is a key transcription factor essential for the

differentiation of T helper 17 (Th17) cells and the production of pro-inflammatory cytokines

such as Interleukin-17 (IL-17). By inhibiting RORγt, GSK805 effectively suppresses the Th17

cell transcriptional network, leading to a reduction in IL-17 production. This makes it a valuable

tool for studying Th17-mediated autoimmune and inflammatory diseases.[1][2][3]

Q2: What is a recommended starting concentration for GSK805 in in vitro assays?

A2: A general starting concentration for GSK805 in cell-based assays is in the range of 0.1 µM

to 1 µM. However, the optimal concentration is highly dependent on the specific cell type and

the experimental endpoint. For example, a concentration of 0.5 µM has been shown to

effectively inhibit IL-17 production in differentiating naive CD4+ T cells.[1] In the hepatic stellate

cell line LX-2, 0.3 µM GSK805 was found to reduce alpha-smooth muscle actin expression.[4]
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It is strongly recommended to perform a dose-response experiment to determine the half-

maximal inhibitory concentration (IC50) for your specific experimental conditions.

Q3: How should I prepare and store GSK805 stock solutions?

A3: GSK805 is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a concentrated

stock solution (e.g., 10 mM or higher).[5] To prepare the stock solution, sonication may be

beneficial to ensure complete dissolution.[5] It is crucial to aliquot the stock solution into single-

use volumes to minimize freeze-thaw cycles. For long-term storage (up to 2 years), store the

DMSO stock solution at -80°C. For short-term storage (up to 1 year), -20°C is suitable.[1]

Q4: What is the maximum recommended final DMSO concentration in cell culture?

A4: The final concentration of DMSO in your cell culture medium should be kept as low as

possible, ideally ≤ 0.1% (v/v), to avoid solvent-induced cytotoxicity and other off-target effects.

[3][6][7] The sensitivity to DMSO can be cell-line dependent, so it is best practice to include a

vehicle control (medium with the same final concentration of DMSO as your highest GSK805
concentration) in your experiments.[8]

Troubleshooting Guides
This section provides solutions to common problems you may encounter when using GSK805
in your in vitro experiments.

Problem 1: Low or No Efficacy of GSK805
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Potential Cause Troubleshooting Step

Suboptimal Concentration

Perform a dose-response experiment with a

wider range of GSK805 concentrations (e.g.,

0.01 µM to 10 µM) to determine the optimal

effective concentration for your specific cell type

and assay.

Compound Degradation

Ensure proper storage of GSK805 stock

solutions at -80°C in single-use aliquots. Avoid

repeated freeze-thaw cycles. Prepare fresh

dilutions in culture medium for each experiment.

Incorrect Assay Window

Optimize the timing of GSK805 treatment and

endpoint analysis. The effect of the inhibitor may

be time-dependent.

Cell Health and Passage Number

Use healthy, low-passage cells for your

experiments. High-passage cells may exhibit

altered signaling pathways and responsiveness.

Reagent Quality

Verify the quality and activity of all reagents

used in the assay, including cytokines and

antibodies for Th17 differentiation.

Problem 2: GSK805 Precipitation in Cell Culture Medium

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b15606167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Cause Troubleshooting Step

High Final Concentration

The concentration of GSK805 may exceed its

solubility limit in the aqueous culture medium.

Determine the maximum soluble concentration

in your specific medium.[9]

"Solvent Shock"

When diluting the DMSO stock solution, add it to

the pre-warmed (37°C) culture medium drop-

wise while gently vortexing or swirling to ensure

rapid and even dispersion.[9] A serial dilution

approach can also be beneficial.

Temperature Fluctuations

Ensure that all solutions (media, supplements,

and GSK805 dilutions) are at the same

temperature before mixing. Avoid rapid

temperature changes.[9][10]

Media Composition

Components in the cell culture medium, such as

salts and proteins, can affect compound

solubility. If issues persist, consider using a

different formulation of culture medium.[9][11]

Problem 3: Unexpected Cytotoxicity
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Potential Cause Troubleshooting Step

High GSK805 Concentration

High concentrations of GSK805 may induce off-

target effects leading to cell death. Perform a

cell viability assay (e.g., MTT, MTS, or CellTiter-

Glo®) to determine the cytotoxic concentration

range for your cell line.

High DMSO Concentration

Ensure the final DMSO concentration in the

culture medium is non-toxic for your cells

(typically ≤ 0.1%). Run a vehicle control with the

highest concentration of DMSO used.[3][6][7]

Contamination

Microscopically inspect your cell cultures for any

signs of bacterial or fungal contamination, which

can cause cell death.

Assay-Specific Effects

The observed effect may be a genuine

biological consequence of RORγt inhibition in

your specific cell model.

Quantitative Data Summary
Table 1: In Vitro Effective Concentrations of GSK805

Cell Type Assay
Effective
Concentration

Reference

Naive CD4+ T cells
Th17 Differentiation

(IL-17 production)
0.5 µM [1][12]

LX-2 (hepatic stellate

cell line)

α-smooth muscle

actin expression
0.3 µM [13]

Human Crohn's

disease intestinal cells
Th17 cell frequency 0.5 µM [14]

Table 2: IC50/pIC50 Values of GSK805
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Target/Assay Cell Line/System Value Reference

RORγ

Cell-based nuclear

receptor reporter

assay

pIC50 = 8.4 [1]

Th17 cell

differentiation
Not specified pIC50 > 8.2 [1]

Experimental Protocols
Protocol 1: Th17 Differentiation Assay

This protocol is a general guideline for assessing the effect of GSK805 on the differentiation of

naive CD4+ T cells into Th17 cells.

Cell Isolation: Isolate naive CD4+ T cells from human peripheral blood mononuclear cells

(PBMCs) or mouse splenocytes using a negative selection kit.

Plate Coating: Coat a 96-well flat-bottom plate with anti-CD3 antibody (e.g., 1-5 µg/mL in

sterile PBS) and incubate for at least 2 hours at 37°C or overnight at 4°C. Wash the wells

twice with sterile PBS before use.

Compound Preparation: Prepare serial dilutions of GSK805 in complete RPMI-1640

medium. A typical starting concentration for a dose-response curve could be 1 µM, with 3- to

5-fold serial dilutions. Also, prepare a vehicle control with the corresponding DMSO

concentration.

Cell Seeding and Differentiation:

Resuspend the isolated naive CD4+ T cells to a concentration of 1 x 10^6 cells/mL in

complete RPMI-1640 medium supplemented with anti-CD28 antibody (e.g., 1-2 µg/mL).

Add the GSK805 dilutions or vehicle control to the appropriate wells.

Add the Th17 polarizing cytokine cocktail (e.g., TGF-β, IL-6, IL-1β, IL-23) to the wells. The

optimal cytokine concentrations should be predetermined.
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Add the cell suspension to each well.

Incubation: Culture the cells for 4-6 days at 37°C in a humidified incubator with 5% CO₂.

Analysis:

ELISA: Collect the culture supernatants to measure the concentration of secreted IL-17A.

Flow Cytometry: Restimulate the cells for 4-6 hours with a cell stimulation cocktail

(containing phorbol 12-myristate 13-acetate (PMA) and ionomycin) in the presence of a

protein transport inhibitor (e.g., Brefeldin A or Monensin). Then, perform intracellular

staining for IL-17A and analyze by flow cytometry.

Protocol 2: Cell Viability (MTT) Assay

This protocol provides a general method for assessing the cytotoxicity of GSK805.

Cell Seeding: Seed your cells of interest in a 96-well plate at a predetermined optimal

density and allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of GSK805 and a vehicle control in the

appropriate cell culture medium. Replace the existing medium with the medium containing

the different concentrations of GSK805 or vehicle.

Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a

5% CO₂ incubator.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at

37°C.

Formazan Solubilization: Remove the MTT-containing medium and add a solubilization

solution (e.g., DMSO or a specialized solubilizing buffer) to each well to dissolve the

formazan crystals.

Data Acquisition: Measure the absorbance at a wavelength of 570 nm using a microplate

reader.
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Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control and plot the results to determine the IC50 value.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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